Cas no 5705-54-4 (Benzoicacid, 2-hexyl-6-methoxy-, methyl ester, labeled with carbon-14 (9CI))

• Product Name: Benzoicacid, 2-hexyl-6-methoxy-, methyl ester, labeled with carbon-14 (9CI)
• CAS No: 5705-54-4
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 386501
• PubChem ID: 5336434
• Update Time: 2025-04-19

Benzoicacid, 2-hexyl-6-methoxy-, methyl ester, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-hexyl-6-methoxy-, methyl ester, labeled with carbon-14 (9CI)
• 3,4-Dimethoxy-beta-phenylethylmethylamine hydrochloride
• 3-(3,4-dimethoxyphenyl)propan-1-amine,hydrochloride
• DTXSID70416614
• AC1NSMIK
• Cambridge id 5705544
• 5705-54-4
• 59734-58-6
• 3,4-Dimethoxybenzenepropanamine hydrochloride
• 3-(3,4-dimethoxyphenyl)propan-1-amine;hydrochloride

• Inchi： 1S/C11H17NO2.ClH/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2;/h5-6,8H,3-4,7,12H2,1-2H3;1H
• InChI Key： OTMANLIKOBIDOQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CCCN)OC

Computed Properties

• Exact Mass: 231.10274
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48